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Compound of Interest

Compound Name:
p-(2-Methylpropenyl)phenol

acetate

CAS No.: 53370-48-2

Cat. No.: B12750222

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This guide serves as a comprehensive technical resource on p-isobutenylphenol acetate, also

known as 4-(2-methylprop-1-en-1-yl)phenyl acetate. As a Senior Application Scientist, the

intent is to provide not just a compilation of data, but a synthesized understanding of this

compound's properties, synthesis, and potential applications, grounded in established scientific

principles. The information presented herein is curated to support research and development

endeavors, particularly in the fields of medicinal chemistry and materials science.

Core Molecular Attributes of p-Isobutenylphenol
Acetate
p-Isobutenylphenol acetate is an organic compound characterized by a phenyl acetate core

substituted with an isobutenyl group at the para position. This structure imparts a unique
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combination of aromatic and aliphatic properties, influencing its reactivity and potential

biological activity.

Molecular Formula and Weight
The fundamental molecular identity of p-isobutenylphenol acetate is defined by its constituent

atoms and their arrangement.

Molecular Formula: C₁₂H₁₄O₂[1]

Molecular Weight: 190.24 g/mol [1]

CAS Registry Number: 53370-48-2[1]

Synonyms: p-(2-Methylpropenyl)phenol Acetate, p-Acetoxyphenylisobutene[1]

Structural Representation
The chemical structure of p-isobutenylphenol acetate is crucial for understanding its chemical

behavior.

Caption: Chemical structure of p-isobutenylphenol acetate.

Physicochemical and Spectroscopic
Characterization
A thorough understanding of the physicochemical and spectroscopic properties of p-

isobutenylphenol acetate is essential for its application in research and development.

Physicochemical Properties
Property Value Source

Appearance Liquid [1]

Odor Anise-like [1]

Boiling Point 148 °C at 15 mmHg [1]
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Spectroscopic Data
Spectroscopic analysis provides a fingerprint of the molecule, confirming its identity and purity.

While experimental data for p-isobutenylphenol acetate is not readily available in public

databases, the expected spectral characteristics can be inferred from its structure and data

from similar compounds.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons, the vinyl proton of the isobutenyl group, the methyl protons of the

isobutenyl and acetyl groups, and the protons of the phenyl ring. The aromatic protons would

likely appear as a set of doublets in the range of 7.0-7.5 ppm. The vinyl proton would be a

singlet around 6.3 ppm. The isobutenyl methyl protons would appear as two singlets around

1.9 ppm, and the acetyl methyl protons as a singlet around 2.3 ppm.

¹³C NMR: The carbon NMR spectrum would display signals for the carbonyl carbon of the

acetate group (around 169 ppm), the aromatic carbons (in the range of 120-150 ppm), the

carbons of the isobutenyl group (with the quaternary carbon around 140 ppm and the methyl

carbons around 20-25 ppm), and the acetyl methyl carbon (around 21 ppm).

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum of p-isobutenylphenol acetate would be characterized by the following key

absorption bands:

C=O Stretch (Ester): A strong absorption band is expected around 1760-1740 cm⁻¹.

C-O Stretch (Ester): A strong band would appear in the region of 1250-1150 cm⁻¹.

C=C Stretch (Alkene and Aromatic): Absorption bands for the carbon-carbon double bonds of

the isobutenyl group and the aromatic ring are expected in the 1680-1600 cm⁻¹ region.

C-H Stretch (Aromatic and Alkene): These would be observed just above 3000 cm⁻¹.

C-H Stretch (Alkyl): These would be observed just below 3000 cm⁻¹.
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Synthesis of p-Isobutenylphenol Acetate
The synthesis of p-isobutenylphenol acetate can be achieved through the acetylation of p-

isobutenylphenol. A general and reliable method for this transformation is the reaction of the

phenol with an acetylating agent such as acetic anhydride or acetyl chloride in the presence of

a base.

Experimental Protocol: Acetylation of p-
Isobutenylphenol
This protocol is based on standard acetylation procedures for phenols.

Materials:

p-Isobutenylphenol

Acetic anhydride

Pyridine or triethylamine (as a base and catalyst)

Diethyl ether or other suitable organic solvent

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware for reaction, extraction, and purification

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve p-isobutenylphenol in a suitable solvent such as diethyl ether.

Addition of Reagents: Add an excess of acetic anhydride (typically 1.5-2 equivalents) to the

solution, followed by a catalytic amount of pyridine or triethylamine.

Reaction: Stir the mixture at room temperature or gently heat to reflux for several hours until

the reaction is complete (monitoring by TLC is recommended).
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Work-up: Cool the reaction mixture to room temperature and pour it into a separatory funnel

containing a saturated aqueous solution of sodium bicarbonate to neutralize any excess

acetic anhydride and acid byproducts.

Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers.

Washing: Wash the combined organic layers with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by column chromatography on silica gel or by

distillation under reduced pressure to obtain pure p-isobutenylphenol acetate.

Reaction

Work-up & Purification

p-Isobutenylphenol Dissolve in Solvent Reaction Mixture

Acetic Anhydride Add to Reaction

Pyridine/Et3N

Stir/Heat Quench with NaHCO3 Extract with Ether Wash with Water/Brine Dry & Concentrate Purify (Chromatography/Distillation) Pure Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of p-isobutenylphenol acetate.

Applications in Research and Drug Development
While specific applications of p-isobutenylphenol acetate in marketed drugs are not

documented, its structural motifs suggest potential areas of investigation for drug development

professionals.
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Potential as a Bioactive Scaffold
The p-hydroxystyrene structural unit, from which p-isobutenylphenol is derived, is found in

various natural products and has been explored for its biological activities. The acetate group

can act as a prodrug moiety, which may be cleaved in vivo to release the active phenolic

compound. Phenolic compounds are known to exhibit a wide range of biological activities,

including antioxidant, anti-inflammatory, and anticancer properties.

Building Block in Medicinal Chemistry
p-Isobutenylphenol acetate can serve as a versatile starting material or intermediate in the

synthesis of more complex molecules. The double bond of the isobutenyl group and the

aromatic ring are amenable to various chemical transformations, allowing for the generation of

a library of derivatives for structure-activity relationship (SAR) studies. For instance, the double

bond can undergo oxidation, reduction, or addition reactions, while the aromatic ring can be

further functionalized through electrophilic substitution reactions.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

p-isobutenylphenol acetate. Although a specific safety data sheet (SDS) for this compound is

not widely available, data from structurally similar compounds, such as isobutyl acetate and

isopentyl acetate, can provide guidance on potential hazards.

Flammability: Acetate esters are often flammable liquids. Keep away from heat, sparks, and

open flames.[2]

Inhalation: May cause respiratory tract irritation. Use in a well-ventilated area or with

appropriate respiratory protection.

Skin and Eye Contact: May cause skin and eye irritation. Wear appropriate personal

protective equipment (PPE), including gloves and safety glasses.[3]

Ingestion: May be harmful if swallowed.

Always consult a comprehensive and up-to-date SDS for any chemical before use and handle

it in a controlled laboratory environment.
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Conclusion
p-Isobutenylphenol acetate is a compound with interesting structural features that warrant

further investigation, particularly within the realm of medicinal chemistry and materials science.

This guide has provided a foundational understanding of its molecular attributes, a plausible

synthetic route, and an outlook on its potential applications. It is hoped that this technical

overview will serve as a valuable resource for scientists and researchers, stimulating further

exploration into the properties and utility of this and related compounds.

References
p-(2-Methylpropenyl)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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